2-[4-(3-nitrophenyl)-1-oxo-2(1H)-phthalazinyl]-N-(1-phenylethyl)acetamide

• IUPAC Name: 2-[4-(3-nitrophenyl)-1-oxophthalazin-2-yl]-N-(1-phenylethyl)acetamide
• InChI: InChI=1S/C24H20N4O4/c1-16(17-8-3-2-4-9-17)25-22(29)15-27-24(30)21-13-6-5-12-20(21)23(26-27)18-10-7-11-19(14-18)28(31)32/h2-14,16H,15H2,1H3,(H,25,29)
• InChI Key: ZJUYODVCEGAIGM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)CN2C(=O)C3=CC=CC=C3C(=N2)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C24H20N4O4
• Molecular Weight: 428.4 g/mol

Description

2-[4-(3-nitrophenyl)-1-oxo-2(1H)-phthalazinyl]-N-(1-phenylethyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is also known as N-(1-phenylethyl)-2-[4-(3-nitrophenyl)phthalazin-1-yl]acetamide and is a member of the phthalazinone family.

Scientific Research Applications

2-[4-(3-nitrophenyl)-1-oxo-2(1H)-phthalazinyl]-N-(1-phenylethyl)acetamide has shown potential applications in various fields of scientific research. The compound has been studied for its anti-tumor and anti-inflammatory properties. It has also been investigated for its use as a fluorescent probe for detecting reactive oxygen species in biological samples. The compound has shown promise as a potential therapeutic agent for the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of 2-[4-(3-nitrophenyl)-1-oxo-2(1H)-phthalazinyl]-N-(1-phenylethyl)acetamide is not fully understood. However, studies have suggested that the compound may exert its anti-tumor and anti-inflammatory effects by inhibiting the activity of certain enzymes and signaling pathways. The compound has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have demonstrated that 2-[4-(3-nitrophenyl)-1-oxo-2(1H)-phthalazinyl]-N-(1-phenylethyl)acetamide can inhibit the growth of various cancer cell lines. The compound has also been shown to reduce inflammation in animal models. Additionally, the compound has been used as a fluorescent probe to detect reactive oxygen species in biological samples.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-(3-nitrophenyl)-1-oxo-2(1H)-phthalazinyl]-N-(1-phenylethyl)acetamide in lab experiments is its potential as a therapeutic agent for the treatment of cancer and inflammatory diseases. The compound has also shown potential as a fluorescent probe for detecting reactive oxygen species. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 2-[4-(3-nitrophenyl)-1-oxo-2(1H)-phthalazinyl]-N-(1-phenylethyl)acetamide. One possible direction is to investigate the compound's potential as a therapeutic agent for the treatment of other diseases. Another direction is to optimize the synthesis method to improve the yield and purity of the compound. Additionally, further studies can be conducted to elucidate the exact mechanism of action of the compound and to explore its potential as a fluorescent probe for other biological targets.